2-(1H-benzimidazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C15H11Cl2N3OS/c16-9-5-6-10(17)13(7-9)18-14(21)8-22-15-19-11-3-1-2-4-12(11)20-15/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key: NGTZMVFOWBFDOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)SCC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N3OS
• Molecular Weight: 352.2 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound is known for its unique properties and has been shown to have a significant impact on biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes and proteins involved in the regulation of various biochemical and physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on biochemical and physiological processes. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to have anti-inflammatory properties and can reduce the production of inflammatory cytokines. Additionally, it has been shown to have a significant impact on the regulation of various enzymes and proteins involved in the regulation of various biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1H-benzimidazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide in lab experiments include its unique properties and its ability to inhibit the growth of various microorganisms. However, there are also limitations to its use. For example, the compound can be toxic at high concentrations and its mechanism of action is not fully understood.

Future Directions

There are many possible future directions for research involving 2-(1H-benzimidazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide. Some possible areas of research include the development of new antimicrobial agents based on this compound, the investigation of its potential use in the treatment of inflammatory diseases, and the identification of its specific mechanism of action. Additionally, further research is needed to determine the optimal concentrations and conditions for the use of this compound in lab experiments.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N-(2,5-dichlorophenyl)acetamide has been extensively studied for its potential use in various scientific research applications. This compound has been shown to have antimicrobial and antifungal properties. It has also been shown to have a significant impact on the regulation of various biochemical and physiological processes.